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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Lysol® brand

products in surface decontamination studies. The information compiled is based on publicly

available scientific literature and standardized testing protocols. This document details the

active ingredients in various Lysol® formulations, their mechanisms of action, quantitative

efficacy data against a range of microorganisms, and detailed experimental protocols for

evaluating disinfectant performance.

Active Ingredients and Formulations
Lysol® products encompass a variety of formulations, each with specific active ingredients

designed for broad-spectrum antimicrobial activity. The primary active ingredients found in

Lysol® disinfectants include:

Quaternary Ammonium Compounds (QACs): A major class of disinfectants used in many

Lysol® products. A common example is Benzalkonium chloride.[1][2] These compounds are

cationic surfactants that are effective against a wide range of bacteria, enveloped viruses,

and some fungi.

Ethanol: Often used in combination with other active ingredients, ethanol acts as a sanitizer

and contributes to the disinfectant properties of the product.[3]
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Hydrogen Peroxide: The active ingredient in the Lysol® "Power and Free" line of products,

which provides effective cleaning and disinfection.

It is crucial to refer to the product label for the specific active ingredients and their

concentrations in any given Lysol® formulation.

Mechanism of Action: Quaternary Ammonium
Compounds
The primary mechanism of action for quaternary ammonium compounds, such as

benzalkonium chloride, involves the disruption of microbial cell membranes.[1][2]
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Figure 1: Simplified signaling pathway of microbial inactivation by Quaternary Ammonium

Compounds (QACs).

The cationic head of the QAC molecule electrostatically binds to the negatively charged

components of the bacterial cell wall and membrane, such as phospholipids and proteins.[1]

This is followed by the penetration of the hydrophobic alkyl chains into the hydrophobic core of

the cytoplasmic membrane, leading to a loss of structural integrity. This disruption increases

membrane permeability, causing the leakage of essential intracellular components like ions,

ATP, and genetic material, ultimately resulting in cell death.[2]
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The following tables summarize the bactericidal, virucidal, and fungicidal efficacy of various

Lysol® formulations as reported in scientific studies. Efficacy is typically measured as a log

reduction in the number of viable microorganisms.

Bactericidal Efficacy
Lysol®
Formulation

Test Organism Surface Type Contact Time Log Reduction

Lysol®

Disinfectant

Spray

Staphylococcus

aureus
Non-porous 30 seconds 3 - 4.0

Pseudomonas

aeruginosa
Non-porous 30 seconds 3 - 4.0

Escherichia coli Non-porous 30 seconds >8.0

Lysol®

Antibacterial

Kitchen Cleaner

Staphylococcus

aureus
Suspension

30 seconds - 5

minutes
>5.6 - 8.2

Salmonella

choleraesuis
Suspension

30 seconds - 5

minutes
>5.6 - 8.2

Escherichia coli

O157:H7
Suspension

30 seconds - 5

minutes
>5.6 - 8.2

Pseudomonas

aeruginosa
Suspension

30 seconds - 5

minutes
>5.6 - 8.2

Virucidal Efficacy
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Lysol®
Formulation

Test Virus Virus Type
Surface
Type

Contact
Time

Log
Reduction

Lysol®

Disinfectant

Spray

Poliovirus
Non-

enveloped
Suspension 5 minutes >3.0

Human

Rotavirus

Non-

enveloped
Non-porous 10 minutes >5.0

Adenovirus

Type 8

Non-

enveloped
Non-porous 1 minute >3.0

SARS-CoV-2 Enveloped
Hard, Non-

porous
2 minutes

>99.9%

inactivation

Fungicidal Efficacy
Lysol®
Formulation

Test Organism Surface Type Contact Time Result

Lysol®

Disinfectant

Spray

Trichophyton

mentagrophytes
Textile 10 minutes

Complete

inhibition

Microsporum

canis
Textile 10 minutes

Complete

inhibition

Aspergillus niger - - Effective

Experimental Protocols
The following are detailed protocols for key experiments cited in surface decontamination

studies, based on standardized methods from the U.S. Environmental Protection Agency (EPA)

and AOAC International.[4][5][6]

AOAC Use-Dilution Test for Bactericidal Efficacy
This test is used to determine the efficacy of liquid disinfectants on hard, non-porous surfaces.
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Virus Preparation:
Prepare a stock solution of the

test virus (e.g., Adenovirus).

Disinfectant Mixture:
Mix the virus stock with the
Lysol® disinfectant solution.

Contact Time:
Allow the mixture to incubate for

the specified contact time.

Neutralization:
Neutralize the disinfectant to

stop its virucidal action.

Inoculation:
Inoculate susceptible host cells
with the treated virus solution.

Incubation & Observation:
Incubate the cell culture and

observe for cytopathic effects (CPE).

Quantification:
Determine the viral titer reduction
compared to an untreated control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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